Cas no 954076-41-6 (N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(naphthalen-2-yloxy)acetamide)

• Product Name: N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(naphthalen-2-yloxy)acetamide
• CAS No: 954076-41-6
• MF: C₂₁H₂₈N₂O₃
• MW: 356.458625793457
• CID: 5914680
• PubChem ID: 16895503
• Update Time: 2025-05-20

N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(naphthalen-2-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024491452
• 954076-41-6
• VU0630805-1
• N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}-2-(naphthalen-2-yloxy)acetamide
• N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]-2-naphthalen-2-yloxyacetamide
• N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2-(naphthalen-2-yloxy)acetamide
• F5033-0194
• N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(naphthalen-2-yloxy)acetamide

• Inchi： 1S/C21H28N2O3/c1-25-13-12-23-10-8-17(9-11-23)15-22-21(24)16-26-20-7-6-18-4-2-3-5-19(18)14-20/h2-7,14,17H,8-13,15-16H2,1H3,(H,22,24)
• InChI Key： DVEXIQMICUOFAP-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(CCOC)CC1)(=O)COC1=CC=C2C(=C1)C=CC=C2

Computed Properties

• Exact Mass: 356.20999276g/mol
• Monoisotopic Mass: 356.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.8Ų

Additional information on N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(naphthalen-2-yloxy)acetamide

N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(naphthalen-2-yloxy)acetamide: An In-Depth Overview

N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(naphthalen-2-yloxy)acetamide, also known by its CAS number 954076-41-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique molecular structure, which includes a piperidine ring, a methoxyethyl substituent, and a naphthalen-2-yloxy group. These structural features contribute to its potential therapeutic applications and biological activities.

The piperidine ring is a common structural motif in many biologically active compounds, often conferring desirable pharmacological properties such as improved solubility, stability, and receptor binding affinity. The presence of the methoxyethyl substituent enhances the lipophilicity of the molecule, potentially facilitating its cellular uptake and distribution. The naphthalen-2-yloxy group, on the other hand, adds to the compound's aromatic character and can influence its interaction with various biological targets.

Recent studies have explored the potential therapeutic applications of N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(naphthalen-2-yloxy)acetamide in several areas of medicine. One notable area of research is its use as an antidepressant. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models, suggesting its potential for treating mood disorders. The mechanism of action is thought to involve modulation of neurotransmitter systems, particularly serotonin and norepinephrine.

Another area of interest is the compound's potential as an anxiolytic agent. Anxiety disorders are prevalent and often comorbid with depression, making the development of effective anxiolytics crucial. Research has indicated that N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(naphthalen-2-yloxy)acetamide can reduce anxiety-like behaviors in rodent models, possibly through interactions with GABAergic and serotonergic pathways.

In addition to its potential as a psychotropic agent, N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(naphthalen-2-yloxy)acetamide has also been investigated for its anti-inflammatory properties. Chronic inflammation is a key factor in many diseases, including cardiovascular disease, neurodegenerative disorders, and autoimmune conditions. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for treating inflammatory conditions.

The pharmacokinetic profile of N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(naphthalen-2-yloxy)acetamide has been studied to understand its bioavailability and metabolism. Initial findings suggest that it has good oral bioavailability and a favorable half-life, which are important considerations for drug development. However, further research is needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{1-(2-methoxyethyl)pipridin-4-ylmethyl}-2-(naphthalen-2-yloxy)acetamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no serious adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials.

In conclusion, N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(naphthalen-2-yloxy)acetamide (CAS 954076-41-6) is a promising compound with diverse therapeutic potential. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research will continue to elucidate its mechanisms of action and optimize its use in clinical settings.